Cas no 5465-28-1 (2-phenyl-2-ethyl butyric Acid)
2-phenyl-2-ethyl butyric Acid structure
Product Name:2-phenyl-2-ethyl butyric Acid
CAS No:5465-28-1
MF:C12H16O2
MW:192.254243850708
MDL:MFCD00075036
CID:45919
PubChem ID:79594
Update Time:2025-04-18
2-phenyl-2-ethyl butyric Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenyl-2-ethylbutyric acid
- 2-ethyl-2-phenylbutanoic acid
- 2-Aethyl-2-phenyl-buttersaeure
- 2-Ethyl-2-phenylbutyric acid
- 2-Ethyl-2-phenyl-butyric acid
- DTXSID70203107
- EC 226-767-3
- Z336127810
- Phenyldiathylessigsaure
- NS00002798
- NSC 28953
- FT-0635744
- EN300-95752
- NSC-28953
- AKOS009210255
- MFCD00075036
- SCHEMBL504013
- CS-0152607
- AS-76400
- EINECS 226-767-3
- J-510250
- NSC28953
- CCG-357608
- 2-ethyl-2-phenylbutanoicacid
- D94994
- A830291
- 2-Phenyl-2-ethyl butyric acid
- 5465-28-1
- AC-11851
- PYXQBGGQMBEYLO-UHFFFAOYSA-N
- DTXCID30125598
- DB-021489
- 2-phenyl-2-ethyl butyric Acid
-
- MDL: MFCD00075036
- Inchi: 1S/C12H16O2/c1-3-12(4-2,11(13)14)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3,(H,13,14)
- InChI Key: PYXQBGGQMBEYLO-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC=CC=1)(CC)CC)=O
Computed Properties
- Exact Mass: 192.11500
- Monoisotopic Mass: 192.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Color/Form: White solid
- Density: 1.046
- Boiling Point: 302.6 °C at 760 mmHg
- Flash Point: 199.7 °C
- Refractive Index: 1.515
- PSA: 37.30000
- LogP: 2.82900
2-phenyl-2-ethyl butyric Acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-phenyl-2-ethyl butyric Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0205-1g |
2-Ethyl-2-phenyl-butyric acid |
5465-28-1 | 96% | 1g |
1568.88CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0205-5g |
2-Ethyl-2-phenyl-butyric acid |
5465-28-1 | 96% | 5g |
6275.51CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0205-25g |
2-Ethyl-2-phenyl-butyric acid |
5465-28-1 | 96% | 25g |
24423.62CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0205-500mg |
2-Ethyl-2-phenyl-butyric acid |
5465-28-1 | 96% | 500mg |
1229.66CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0205-250mg |
2-Ethyl-2-phenyl-butyric acid |
5465-28-1 | 96% | 250mg |
1051.57CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0205-100mg |
2-Ethyl-2-phenyl-butyric acid |
5465-28-1 | 96% | 100mg |
831.08CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DP149-1g |
2-phenyl-2-ethyl butyric Acid |
5465-28-1 | 96% | 1g |
1094.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DP149-200mg |
2-phenyl-2-ethyl butyric Acid |
5465-28-1 | 96% | 200mg |
367.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DP149-50mg |
2-phenyl-2-ethyl butyric Acid |
5465-28-1 | 96% | 50mg |
161.0CNY | 2021-07-14 | |
| TRC | B521900-50mg |
2-phenyl-2-ethyl butyric Acid |
5465-28-1 | 50mg |
$ 70.00 | 2022-06-07 |
2-phenyl-2-ethyl butyric Acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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